Cas no 1638759-75-7 (1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one)
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one
- 1,4-Dioxa-9-aza-dispiro[4.1.4.3]tetradecan-10-one
-
- Inchi: 1S/C11H17NO3/c13-9-6-10(8-12-9)2-1-3-11(7-10)14-4-5-15-11/h1-8H2,(H,12,13)
- InChI Key: HLYMUGTYXGBYEC-UHFFFAOYSA-N
- SMILES: O1C2(CCCC3(CC(=O)NC3)C2)OCC1
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210870-1g |
1,4-Dioxa-9-aza-dispiro[4.1.4.3]tetradecan-10-one |
1638759-75-7 | 97% | 1g |
$1176 | 2021-08-04 | |
| Chemenu | CM210870-1g |
1,4-Dioxa-9-aza-dispiro[4.1.4.3]tetradecan-10-one |
1638759-75-7 | 97% | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06308-100MG |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one |
1638759-75-7 | 95% | 100MG |
¥ 1,412.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06308-250MG |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one |
1638759-75-7 | 95% | 250MG |
¥ 2,257.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06308-500MG |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one |
1638759-75-7 | 95% | 500MG |
¥ 3,755.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06308-1G |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one |
1638759-75-7 | 95% | 1g |
¥ 5,629.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06308-5G |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one |
1638759-75-7 | 95% | 5g |
¥ 16,889.00 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126181-100mg |
1,4-Dioxa-9-azadispiro[4.1.4.3]tetradecan-10-one |
1638759-75-7 | 98% | 100mg |
¥1848 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126181-250mg |
1,4-Dioxa-9-azadispiro[4.1.4.3]tetradecan-10-one |
1638759-75-7 | 98% | 250mg |
¥2954 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126181-500mg |
1,4-Dioxa-9-azadispiro[4.1.4.3]tetradecan-10-one |
1638759-75-7 | 98% | 500mg |
¥6144 | 2023-04-15 |
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one
Introduction to 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one (CAS No. 1638759-75-7)
1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one, identified by its CAS number 1638759-75-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic lactone features an intricate arrangement of oxygen and nitrogen atoms, which contributes to its unique chemical properties and potential biological activities. The compound’s molecular framework, characterized by a spiro linkage between a tetrahydrofuran ring and a piperazine moiety, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The significance of 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one lies in its potential to serve as a scaffold for the development of novel therapeutic agents. Its dual oxygen and nitrogen content suggests possible interactions with biological targets, making it an attractive molecule for medicinal chemists seeking to design compounds with enhanced binding affinity and selectivity. Recent advancements in computational chemistry have enabled the virtual screening of such molecules, allowing researchers to predict their binding modes to protein targets with high precision.
In the context of drug discovery, the spirocyclic structure of 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one offers several advantages over simpler cyclic compounds. The rigid spiro core provides stability, while the presence of both oxygen and nitrogen atoms allows for diverse functionalization strategies. This flexibility is particularly valuable when designing molecules intended to interact with enzymes or receptors in complex biological systems.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit unique pharmacological profiles. For instance, spirocyclic lactones have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties in preclinical studies. The compound 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one aligns with this trend, as its structural features suggest potential applications in modulating biological pathways associated with these conditions.
The synthesis of 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one presents both challenges and opportunities for synthetic chemists. The spiro linkage requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic approaches, have made it possible to construct complex spirocyclic frameworks with increasing efficiency.
One of the most promising applications of 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease progression. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects.
The compound’s unique structural features also make it a valuable tool for studying protein-ligand interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one binds to its targets, providing insights into its mechanism of action.
As research in this area continues to evolve, 1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one is expected to play an increasingly important role in drug development pipelines worldwide.CAS No. 1638759-75-7 serves as a key identifier for this compound, facilitating its use in academic and industrial research settings.
1638759-75-7 (1,4-dioxa-9-azadispiro[4.1.47.35]tetradecan-10-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)